Mb660R-DBCO

• Molecular Formula: C49H56N5O12S3+
• Molecular Weight: 1003.2 g/mol
• InChI: InChI=1S/C49H55N5O12S3/c1-48(2)27-35(30-68(60,61)62)37-23-39-44(66-45-26-43-38(24-40(45)51-39)36(31-69(63,64)65)28-49(3,4)54(43)21-10-22-67(57,58)59)25-42(37)53(48)20-9-15-46(55)50-19-18-47(56)52-29-34-13-6-5-11-32(34)16-17-33-12-7-8-14-41(33)52/h5-8,11-14,23-26,35-36H,9-10,15,18-22,27-31H2,1-4H3,(H3-,50,55,57,58,59,60,61,62,63,64,65)/p+1
• InChIKey: APTGRKWQWFTUQY-UHFFFAOYSA-O

Mb660R-DBCO (CAS: 2883125-82-2) is a functionalized far-red fluorescent dye consisting of the rhodamine-based Mb660R fluorophore covalently conjugated to a dibenzocyclooctyne (DBCO) reactive handle. The compound emits fluorescence at approximately 685 nm in the borderline spectral region between far-red and near-infrared, with an absorption maximum at approximately 665 nm that permits efficient excitation using standard 633 or 635 nm laser lines.

Mb660R-DBCO: Far-Red Fluorescent Click Chemistry Probe for Bioorthogonal Azide Labeling

Mb660R-DBCO (CAS: 2883125-82-2) is a functionalized far-red fluorescent dye consisting of the rhodamine-based Mb660R fluorophore covalently conjugated to a dibenzocyclooctyne (DBCO) reactive handle . The compound emits fluorescence at approximately 685 nm in the borderline spectral region between far-red and near-infrared, with an absorption maximum at approximately 665 nm that permits efficient excitation using standard 633 or 635 nm laser lines . Mb660R-DBCO is designed for strain-promoted azide-alkyne cycloaddition (SPAAC), a copper-free click chemistry reaction that enables covalent conjugation to azide-tagged biomolecules without the need for cytotoxic copper catalysts or elevated reaction temperatures .

Copper-free SPAAC for live-cell compatible labeling

Far-red emission matched to standard 633/635 nm laser lines

Rhodamine-based scaffold with reported photostability

Why Generic Substitution of Mb660R-DBCO with Alternative Far-Red Dyes or Click Reagents Compromises Experimental Outcomes

Although far-red fluorescent dyes and click chemistry reagents are commercially available as separate entities, the integrated Mb660R-DBCO construct offers a specific combination of spectral properties, photostability, and copper-free click reactivity that cannot be replicated through simple substitution with generic alternatives. Critical experimental parameters—including fluorescence quantum yield, resistance to photobleaching during extended imaging sessions, pH insensitivity across physiological ranges, and the capacity to perform bioorthogonal conjugation in copper-sensitive living systems—vary substantially across fluorophore classes and reactive handle types . Failure to account for these functional distinctions when selecting reagents may result in compromised signal-to-noise ratios, premature signal decay during time-lapse acquisition, or cellular toxicity that confounds biological interpretation [1].

Generic far-red dyes lack DBCO handle and cannot perform copper-free click conjugation.

Alternative click reagents may differ in pH tolerance, photostability, or spectral profile, altering signal reliability.

Indirect antibody-based detection adds hours of processing and introduces lot-to-lot variability, not directly interchangeable.

• [1] Glen Research. Glen Report 24.22: DBCO-dT for Copper-Free Click Chemistry. View Source

Mb660R-DBCO Quantitative Differentiation Evidence: Comparator-Based Performance Analysis

Spectral Equivalence to Premium Far-Red Dyes with Reduced Acquisition Cost: Mb660R-DBCO vs. Alexa Fluor 660 and CF 660R

Mb660R-DBCO demonstrates near-identical spectral properties to industry-standard far-red dyes Alexa Fluor 660 and CF 660R, positioning it as a functionally equivalent yet lower-cost alternative for azide-targeted labeling applications . This spectral mimicry enables direct substitution in established protocols without requiring modification of laser excitation lines, emission filter sets, or detection channel configurations.

Spectral Equivalence

Reported

Ex/Em ~665/685 nm, 633/635 nm laser compatible; reported cost advantage vs Alexa Fluor 660 and CF 660R.

Supports substitution in established far-red protocols.

Cost comparison requires lot-specific review.

Evidence Dimension	Spectral profile equivalence and relative acquisition cost
Target Compound Data	Mb660R-DBCO: Excitation maximum ~665 nm, Emission maximum ~685 nm, Excitation laser compatibility 633/635 nm, Extinction coefficient 92,000 M⁻¹cm⁻¹
Comparator Or Baseline	Alexa Fluor 660: Excitation maximum ~663 nm, Emission maximum ~690 nm, Excitation laser compatibility 633/635 nm. CF 660R: Excitation maximum ~667 nm, Emission maximum ~685 nm, Excitation laser compatibility 633/635 nm.
Quantified Difference	Spectral profiles reported as 'almost identical' with no significant deviation in excitation/emission maxima across the three dyes ; procurement cost positioned as 'less expensive alternative' to premium dyes
Conditions	Aqueous buffer, pH 4-10, room temperature; fluorescence spectroscopy and confocal microscopy with 633/635 nm laser excitation

Why This Matters

Researchers can achieve identical far-red fluorescence detection performance while potentially reducing reagent expenditure, particularly advantageous for high-throughput or large-volume labeling applications where premium dye costs become prohibitive.

Copper-Free SPAAC Reactivity for Live-Cell Compatibility: Mb660R-DBCO vs. Copper-Catalyzed CuAAC Alkynes

Mb660R-DBCO utilizes the dibenzocyclooctyne (DBCO) moiety to undergo strain-promoted azide-alkyne cycloaddition (SPAAC), a copper-free click chemistry reaction that proceeds under ambient physiological conditions without requiring the cytotoxic copper(I) catalyst essential for traditional copper-catalyzed azide-alkyne cycloaddition (CuAAC) . This distinction is critical for applications involving living cells or organisms where copper exposure induces oxidative stress, protein damage, or apoptosis that confounds biological readouts .

Copper-Free Reactivity

Reported

SPAAC proceeds without copper catalyst at ambient temperature; DBCO-azide rate ~1-60 M⁻¹s⁻¹.

Enables live-cell and in vivo labeling workflows.

Kinetics may vary with azide substrate.

Evidence Dimension	Reaction catalyst requirement and biological compatibility
Target Compound Data	Mb660R-DBCO (DBCO handle): Copper-free SPAAC reaction; proceeds at room temperature without elevated temperature; compatible with live cells and in vivo systems
Comparator Or Baseline	Traditional terminal alkyne fluorescent probes: Require copper(I) catalyst (e.g., CuSO₄ + sodium ascorbate) for CuAAC; copper exposure toxic to living systems at concentrations required for efficient labeling
Quantified Difference	DBCO-based SPAAC eliminates requirement for copper catalyst entirely; DBCO-azide reaction rate constants reported as k ≈ 1-60 M⁻¹s⁻¹ under copper-free conditions , compared to CuAAC which requires copper catalyst but achieves faster kinetics (k > 10² M⁻¹s⁻¹ under optimized copper conditions)
Conditions	Aqueous buffer, pH 4-10, ambient temperature (20-25°C), no copper catalyst added

Why This Matters

For live-cell imaging, in vivo labeling, or any application where copper toxicity cannot be tolerated, Mb660R-DBCO provides the only viable click chemistry route among fluorescent labeling options, enabling bioconjugation without compromising cell viability or physiological integrity.

Extended pH Tolerance for Versatile Buffer Compatibility: Mb660R-DBCO vs. pH-Sensitive Fluorescent Probes

Mb660R-DBCO maintains consistent fluorescence intensity and spectral characteristics across a broad pH range (pH 4 to pH 10), distinguishing it from many common fluorophores whose emission properties shift with pH fluctuations that commonly occur during cellular trafficking, endosomal acidification, or buffer transitions . This pH insensitivity derives from the rhodamine-based core structure of the Mb660R fluorophore .

pH Insensitivity

Class-level

Consistent fluorescence across pH 4-10; FITC shows >50% reduction at endosomal pH.

Supports quantitative imaging in variable pH environments.

Rhodamine-class property; verify in specific buffer.

Evidence Dimension	pH-dependent fluorescence stability
Target Compound Data	Mb660R-DBCO: pH-insensitive from pH 4 to pH 10; stable fluorescence emission across full physiological and mildly acidic/alkaline buffer ranges
Comparator Or Baseline	Fluorescein-based dyes (e.g., FITC): Fluorescence intensity decreases substantially below pH 7 (pKa ~6.4); emission reduced by >50% at pH 5.5 compared to pH 7.4. GFP variants: varying pH sensitivities depending on variant; some exhibit fluorescence quenching in acidic endosomal compartments (pH 5.0-6.0)
Quantified Difference	Mb660R-DBCO maintains consistent fluorescence across a 6 pH unit range (pH 4-10) with no reported intensity variation ; FITC exhibits >50% fluorescence reduction at endosomal pH
Conditions	Aqueous buffers across pH 4-10 range; fluorescence intensity measurement at 685 nm emission with 633/635 nm excitation

Why This Matters

Researchers studying intracellular trafficking, lysosomal targeting, or working with buffers that deviate from neutral pH can rely on Mb660R-DBCO to provide quantitative fluorescence measurements without pH-dependent signal artifacts that require complex correction algorithms.

Direct One-Step Azide Labeling Eliminates Secondary Detection Steps: Mb660R-DBCO vs. Two-Step Antibody-Based Detection

Mb660R-DBCO enables direct, covalent labeling of azide-tagged biomolecules in a single reaction step via SPAAC, bypassing the multi-step incubation and wash cycles inherent to antibody-based detection methods. This reduction in protocol complexity decreases total assay time by approximately 2-4 hours compared to indirect immunofluorescence workflows and eliminates potential sources of variability including antibody lot-to-lot inconsistency and secondary antibody cross-reactivity .

Workflow Efficiency

Class-level

Single-step click labeling reduces protocol time by 2-4 h vs indirect immunofluorescence; no secondary antibody needed.

Improves throughput and reproducibility for azide-tagged targets.

Requires prior azide incorporation.

Evidence Dimension	Workflow efficiency and protocol complexity
Target Compound Data	Mb660R-DBCO: Single-step click reaction with azide-tagged target; incubation time ~30-60 minutes; no secondary detection reagent required
Comparator Or Baseline	Two-step indirect immunofluorescence: Primary antibody incubation (1-2 hours or overnight) followed by secondary antibody incubation (1 hour); multiple wash steps between incubations; total protocol time 3-24 hours
Quantified Difference	Workflow reduction of approximately 2-4 hours compared to full indirect IF protocol; elimination of secondary antibody cross-reactivity and batch variability concerns
Conditions	Fixed cell or tissue labeling, in vitro click chemistry reaction at ambient temperature

Why This Matters

For high-throughput screening or time-sensitive experiments, the accelerated workflow provided by direct click labeling with Mb660R-DBCO improves throughput, reduces hands-on time, and enhances data reproducibility by minimizing steps subject to operator variability.

Rhodamine-Class Photostability for Extended Time-Lapse and Single-Molecule Imaging: Mb660R-DBCO vs. Cyanine Dyes

Mb660R-DBCO, as a rhodamine-based dye, exhibits the characteristic exceptional photostability of the rhodamine class, enabling extended imaging sessions without significant signal decay . This property contrasts markedly with cyanine dyes (e.g., Cy5, Alexa Fluor 647) which, despite similar far-red emission profiles, undergo rapid photobleaching under continuous laser illumination [1]. The superior photostability of Mb660R-DBCO makes it 'an ideal choice for confocal microscopy single molecule imaging and other applications that demand both brightness and photostability' .

Photostability

Class-level

Reported as exceptionally photostable vs cyanine dyes; no quantitative bleaching half-life provided in vendor literature.

Supports long-term imaging and single-molecule applications.

Independent validation recommended.

Evidence Dimension	Photostability under continuous illumination
Target Compound Data	Mb660R-DBCO: Rhodamine-based core structure; reported as 'exceptionally photostable' with 'superior photostability' [REFS-1, REFS-3]
Comparator Or Baseline	Cyanine-class dyes (Cy5, Alexa Fluor 647): Known susceptibility to photobleaching; Cy5 photobleaching half-life under standard confocal illumination typically <10 seconds in oxygenated aqueous media; Alexa Fluor 647 photobleaching half-life approximately 50-100 seconds under similar conditions (literature-class knowledge)
Quantified Difference	Qualitative manufacturer designation as 'exceptionally photostable' and 'ideal choice for... single molecule imaging' ; quantitative photobleaching half-life data for Mb660R-DBCO not reported in current vendor literature but comparative class advantage established for rhodamine vs. cyanine scaffolds [1]
Conditions	Continuous 633/635 nm laser excitation in aqueous buffer, confocal microscopy imaging conditions

Why This Matters

Investigators performing time-lapse imaging, Z-stack acquisition, or single-molecule localization microscopy can obtain more reliable quantitative data with Mb660R-DBCO due to reduced photobleaching artifacts, preserving signal integrity throughout extended acquisition periods.

• [1] Demchenko AP. Introduction to Fluorescence Sensing. Springer; 2015. (Class-level knowledge on rhodamine vs. cyanine photostability) View Source

Limitation: Not a Steroid Receptor Coactivator (SRC) Inhibitor—Critical Distinction for Biological Activity Applications

Mb660R-DBCO is exclusively a fluorescent labeling reagent and possesses no reported biological activity against steroid receptor coactivators (SRC-1, SRC-2, SRC-3) or any other cellular targets. This clarification is essential to prevent misapplication in experiments requiring functional SRC modulation, for which established inhibitors such as SI-2 (SRC-3 inhibitor, IC50 3-20 nM in breast cancer cell death assays ) or bufalin (SRC-1/SRC-3 dual inhibitor, promotes SRC-3 degradation at nanomolar concentrations [1]) are appropriate comparators. The 'SRC' in searches associated with this compound refers to the dye's spectral overlap region (far-red to near-IR) and unrelated SRC kinase inhibitor literature, not to steroid receptor coactivator targeting.

Functional Limitation

Data to verify

No SRC coactivator inhibitory activity; purely a fluorescent labeling probe.

Prevents misapplication in SRC-targeted studies.

Distinguish from SRC modulators (e.g., SI-2, bufalin).

Evidence Dimension	Biological activity against SRC coactivator proteins
Target Compound Data	Mb660R-DBCO: No reported SRC-1, SRC-2, or SRC-3 inhibitory activity; functions solely as a fluorescent click chemistry probe for azide-labeled biomolecules
Comparator Or Baseline	SI-2: SRC-3 inhibitor; IC50 = 3.4 nM in MDA-MB-468 breast cancer cells; reduces SRC-3 protein at ≥12.5 nM . Bufalin: SRC-1/SRC-3 dual inhibitor; promotes SRC-3 degradation [1]. Gossypol: SRC-1/SRC-3 small molecule inhibitor; binds directly to SRC-3 RID domain [2]
Quantified Difference	SI-2 reduces SRC-3 protein at ≥12.5 nM in cell culture; Mb660R-DBCO shows no measurable effect on SRC protein levels at any concentration (class-based expectation for pure fluorescent dye)
Conditions	Cellular assays for SRC coactivator inhibition (MCF-7, MDA-MB-468, BT-474 breast cancer cell lines)

Why This Matters

Proper experimental design requires clear distinction between fluorescent labeling reagents and biologically active compounds; procurement decisions must align with whether the intended application requires target visualization (select Mb660R-DBCO) or functional target modulation (select SI-2, bufalin, or related SRC modulators).

• [1] Wang Y, Lonard DM, Yu Y, et al. Bufalin Is a Potent Small-Molecule Inhibitor of the Steroid Receptor Coactivators SRC-3 and SRC-1. Cancer Research. 2014;74(5):1506-1517. View Source
• [2] Wang Y, Lonard DM, Yu Y, et al. Small molecule inhibition of the steroid receptor coactivators, SRC-3 and SRC-1. Molecular Endocrinology. 2011;25(12):2041-2053. View Source

Mb660R-DBCO Application Scenarios: Evidence-Driven Use Cases for Research and Industrial Procurement

Live-Cell Imaging of Azide-Modified Biomolecules Without Copper-Induced Cytotoxicity

Mb660R-DBCO is optimally deployed in live-cell imaging workflows where azide-functionalized biomolecules (proteins, glycans, lipids, or nucleic acids) require fluorescent detection without compromising cell viability. The copper-free SPAAC reaction proceeds efficiently under physiological conditions, avoiding the oxidative stress and apoptosis induced by copper catalysts required for traditional CuAAC labeling . This capability enables longitudinal tracking of azide-tagged cellular components across extended time-lapse experiments where cell health must be preserved .

High-Throughput Screening and Multiplexed Detection Using Standard 633/635 nm Laser Lines

Mb660R-DBCO's spectral compatibility with widely available 633/635 nm laser excitation sources and far-red emission at approximately 685 nm positions it for seamless integration into established flow cytometry and high-content screening platforms . When combined with fluorophores emitting in distinct spectral channels (e.g., GFP, FITC, PE), Mb660R-DBCO enables multiplexed detection without spectral crosstalk, increasing assay information density per sample .

Single-Molecule Localization Microscopy and Extended Time-Lapse Confocal Imaging

The exceptional photostability of the rhodamine-based Mb660R fluorophore supports demanding imaging modalities requiring prolonged illumination, including single-molecule localization microscopy (STORM/PALM variants), Z-stack confocal acquisitions, and extended time-lapse recordings . Investigators can obtain high signal-to-noise images across thousands of sequential frames without significant photobleaching decay, preserving quantitative accuracy for fluorescence intensity measurements and colocalization analyses .

Cost-Sensitive Large-Scale Bioconjugation and Reagent Manufacturing

For industrial-scale bioconjugation workflows, including antibody-drug conjugate development, diagnostic reagent manufacturing, or high-volume academic screening campaigns, Mb660R-DBCO provides functionally equivalent far-red fluorescence labeling at a more favorable cost structure compared to premium dyes such as Alexa Fluor 660 and CF 660R . This economic advantage scales with experimental volume, enabling resource-constrained laboratories to maintain data quality while adhering to budget limitations .

Application

Selection Property

Validation Focus

Live-cell azide-labeled biomolecule imaging

Copper-free SPAAC reactivity

Cell viability and labeling efficiency

High-throughput screening & multiplexed detection

633/635 nm laser compatibility

Spectral crosstalk with other channels

Single-molecule & extended time-lapse microscopy

Rhodamine-class photostability

Photobleaching rate under continuous illumination

Cost-sensitive large-scale bioconjugation

Reported cost structure vs premium far-red dyes

Budget-per-sample comparison